Cas no 783262-46-4 (Benzenesulfonic acid,4-methoxy-3,5-dimethyl-)
783262-46-4 structure
Product Name:Benzenesulfonic acid,4-methoxy-3,5-dimethyl-
CAS No:783262-46-4
MF:C9H12O4S
MW:216.254181861877
CID:554073
PubChem ID:13356603
Update Time:2025-04-19
Benzenesulfonic acid,4-methoxy-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-methoxy-3,5-dimethyl-
- Benzenesulfonic acid, 4-methoxy-3,5-dimethyl- (9CI)
- 783262-46-4
- 4-methoxy-3,5-dimethylbenzenesulfonic acid
- 4-methoxy-3,5-dimethylbenzenesulfonicacid
- SCHEMBL16308957
-
- Inchi: 1S/C9H12O4S/c1-6-4-8(14(10,11)12)5-7(2)9(6)13-3/h4-5H,1-3H3,(H,10,11,12)
- InChI Key: YKAOEBIVMXSKLA-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C(=C(C)C=1)OC)(=O)(=O)O
Computed Properties
- Exact Mass: 216.04563003g/mol
- Monoisotopic Mass: 216.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72Ų
Benzenesulfonic acid,4-methoxy-3,5-dimethyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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